Cas no 1803893-23-3 (1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one
• CAS No: 1803893-23-3
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4980108
• Update Time: 2025-10-29

1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one

• Inchi： 1S/C12H13BrF2O2/c1-3-8-5-4-6-9(10(13)7(2)16)11(8)17-12(14)15/h4-6,10,12H,3H2,1-2H3
• InChI Key： JHTLRTIYSNWVTK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(CC)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one

1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one: A Comprehensive Overview

The compound with CAS No. 1803893-23-3, commonly referred to as 1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a bromine atom attached to a propanone group and a substituted phenyl ring. The phenyl ring itself is further substituted with a difluoromethoxy group and an ethyl group, making it a versatile building block for various chemical reactions and applications.

Recent advancements in synthetic chemistry have highlighted the importance of difluoromethoxy groups in modulating the electronic properties of aromatic systems. The presence of this group in the compound enhances its reactivity and stability, making it an ideal candidate for use in drug discovery and development. Researchers have demonstrated that the difluoromethoxy substitution can significantly influence the pharmacokinetic profiles of molecules, including absorption, distribution, metabolism, and excretion (ADME). This makes 1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one a valuable intermediate in the synthesis of bioactive compounds.

The propanone group in this compound serves as a reactive site for various nucleophilic additions and condensations. Its ability to undergo enolate formation under basic conditions has been exploited in the construction of complex molecular frameworks. For instance, recent studies have utilized this compound as a precursor in the synthesis of β-lactam antibiotics, where the enolate intermediate facilitates the formation of key ring structures. Additionally, the bromine atom present in the molecule can act as an electrophilic center, enabling substitution reactions that are pivotal in medicinal chemistry.

The ethyl substitution on the phenyl ring adds another layer of complexity to this compound's reactivity. Ethyl groups are known to enhance lipophilicity, which is crucial for improving drug bioavailability. Furthermore, the steric effects introduced by the ethyl group can influence the regioselectivity of subsequent reactions, allowing chemists to fine-tune the product's properties. This makes 1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one a versatile starting material for designing molecules with tailored physicochemical properties.

From a materials science perspective, this compound has shown promise as a precursor for advanced polymers and coatings. The combination of its aromatic stability and reactive functional groups enables the formation of cross-linked networks with enhanced mechanical and thermal properties. Recent research has focused on its potential use in developing high-performance adhesives and sealants, where its ability to form strong intermolecular bonds is highly advantageous.

In terms of synthesis, 1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one can be prepared via several routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been optimized to achieve high yields and selectivity, ensuring scalability for industrial applications. The use of microwave-assisted synthesis has further accelerated reaction times while maintaining product quality.

Looking ahead, the versatility of this compound positions it as a key player in diverse research areas. Its role as an intermediate in drug development continues to expand, with ongoing studies exploring its potential in treating neurodegenerative diseases and cancer. Moreover, its application in green chemistry initiatives is being explored, with researchers investigating ways to minimize waste and improve sustainability during its synthesis.

In conclusion, 1-Bromo-1-(2-(difluoromethoxy)-3-ethylphenyl)propan-2-one stands out as a multifaceted organic molecule with immense potential across various scientific domains. Its unique structure endows it with reactivity that is both versatile and controllable, making it an invaluable tool for chemists and material scientists alike.